3-chloro-4-methoxy-N-quinolin-8-ylbenzamide

• Molecular Formula: C17H13ClN2O2
• Molecular Weight: 312.7 g/mol
• IUPAC Name: 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C17H13ClN2O2/c1-22-15-8-7-12(10-13(15)18)17(21)20-14-6-2-4-11-5-3-9-19-16(11)14/h2-10H,1H3,(H,20,21)
• InChI Key: NKLXKSLRPOJXHI-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)Cl

Description

3-chloro-4-methoxy-N-quinolin-8-ylbenzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine and agriculture.

Mechanism of Action

The exact mechanism of action of 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide can affect various biochemical and physiological processes in cells and organisms. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the development of various inflammatory diseases. It has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of certain microbial pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide in lab experiments is its relatively low cost and easy availability. However, one limitation is its potential toxicity, which may require special handling and safety precautions.

Future Directions

There are several potential future directions for research on 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide. For example, further studies could investigate its potential applications in the treatment of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies could investigate its potential as a herbicide and fungicide in agriculture. Further research could also explore the potential side effects and toxicity of this compound, as well as ways to mitigate these effects.

Synthesis Methods

The synthesis of 3-chloro-4-methoxy-N-quinolin-8-ylbenzamide involves the reaction of 3-chloro-4-methoxyaniline with 8-quinolinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

3-chloro-4-methoxy-N-quinolin-8-ylbenzamide has been studied for its potential applications in various fields such as medicine and agriculture. In medicine, this compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. In agriculture, it has been studied as a potential herbicide and fungicide.